Cas no 1697387-29-3 (5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-1-ol)

• Product Name: 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-1-ol
• CAS No: 1697387-29-3
• MF: C₇H₁₃BrN₄O
• MW: 249.108319997787
• CID: 5809884
• PubChem ID: 103098515
• Update Time: 2025-07-23

5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-1-ol
• EN300-1106294
• 1697387-29-3

• Inchi： 1S/C7H13BrN4O/c8-6-10-7(9)11-12(6)4-2-1-3-5-13/h13H,1-5H2,(H2,9,11)
• InChI Key： ULCTZHZBKWVBDL-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCCCCO

Computed Properties

• Exact Mass: 248.02727g/mol
• Monoisotopic Mass: 248.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77Ų

Additional information on 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-1-ol

Introduction to 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-1-ol (CAS No. 1697387-29-3)

5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 1697387-29-3, represents a fascinating intersection of heterocyclic chemistry and pharmacophore design. Its molecular structure incorporates a pentan-1-ol backbone, which provides a hydrophobic anchor for drug-like properties, coupled with a triazole moiety featuring both an amino and a bromo substituent. These functional groups make it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The triazole ring in this molecule is particularly noteworthy due to its prevalence in biologically active compounds. Triazoles are known for their stability, bioavailability, and ability to engage in hydrogen bonding interactions with biological targets. The presence of both an amino group and a bromo substituent on the triazole ring introduces further modularity, allowing for diverse derivatization strategies. Such structural features are often exploited in the design of inhibitors, agonists, or antagonists targeting enzymes and receptors relevant to human health.

In recent years, there has been growing interest in leveraging heterocyclic compounds like 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-1-ol for the development of small-molecule drugs. The pentanolic side chain not only enhances solubility but also provides a handle for further chemical modifications, such as amide bond formation or alkylation reactions. These attributes make it an attractive candidate for hit identification and lead optimization campaigns in drug discovery pipelines.

One of the most compelling aspects of this compound is its potential application in modulating biological pathways associated with inflammation and immunomodulation. The triazole scaffold, when combined with an appropriate pharmacophore, has shown promise in preclinical studies as a modulator of cytokine release and immune cell signaling. For instance, derivatives of triazole-containing molecules have been investigated for their ability to interact with Janus kinases (JAKs) or other signal transduction proteins implicated in autoimmune disorders. The amino group on the triazole ring can serve as a nucleophilic site for covalent binding or as a hydrogen bond acceptor, enhancing binding affinity to protein targets.

The bromo substituent, while relatively small in terms of steric bulk, plays a critical role in tuning the electronic properties of the molecule. Bromine atoms are known to influence both lipophilicity and metabolic stability, making them valuable tools in medicinal chemistry for optimizing pharmacokinetic profiles. Additionally, the bromo group can participate in halogen bonding interactions—a non-covalent interaction that has gained traction as a viable strategy for improving molecular recognition and binding specificity.

Recent advances in computational chemistry have further highlighted the potential of 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-1-ol as a building block for drug discovery. Molecular docking studies have demonstrated that this compound can effectively bind to various protein targets with high affinity. For example, virtual screening experiments suggest that it may interact with enzymes involved in metabolic pathways or with membrane receptors implicated in neurological disorders. These findings underscore the importance of structure-based drug design approaches in leveraging molecules like this one for therapeutic applications.

The synthesis of this compound presents an interesting challenge due to the need to introduce multiple functional groups with high precision. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, modern methodologies such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct complex heterocyclic frameworks more efficiently than ever before. These advances have not only streamlined the synthesis of 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-y]pentan-l)-ol but also opened up new avenues for exploring related analogs with tailored biological activities.

In conclusion,5-(3-amino-S-bromo-lH-l ,2 ,4 -triazol -l)-ylpentan-l)-ol (CAS No . 1697387 -29 -3) stands out as a promising candidate for further exploration in pharmaceutical research . Its unique structural features—combining a hydrophilic pentanolic side chain with a triazole core modified by an amino group and a bromo substituent—make it an ideal scaffold for designing novel therapeutic agents . As computational methods continue to improve and synthetic techniques evolve , it is likely that more derivatives will be synthesized and evaluated , leading to new insights into their potential applications . The continued study of this compound will undoubtedly contribute valuable knowledge to the broader field of medicinal chemistry .